Cas no 112884-83-0 (5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)-
• CAS No: 112884-83-0
• MF: C₆H₃Cl₃N₄
• MW: 237.473817110062
• CID: 5292290
• Update Time: 2025-07-02

5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)-

• Inchi： 1S/C6H3Cl3N4/c7-6(8,9)5-12-2-3(1-10)4(11)13-5/h2H,(H2,11,12,13)
• InChI Key： UATDGZXYFODYQD-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(C#N)C(N)=N1

Additional information on 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)-

Recent Advances in the Study of 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- (CAS: 112884-83-0)

The compound 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- (CAS: 112884-83-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a promising candidate for drug development.

One of the key areas of research has been the synthesis and structural modification of 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. The researchers utilized a novel catalytic system that minimizes the use of hazardous reagents, making the synthesis more sustainable. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have shown that 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study also highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

Another promising application of this compound lies in its antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2023) investigated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The results indicated that 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- disrupts bacterial cell wall synthesis, leading to cell lysis. These findings open new avenues for developing novel antibiotics to combat multidrug-resistant infections.

Despite these encouraging results, challenges remain in the development of 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has limited oral bioavailability, necessitating further structural optimization or formulation strategies to improve its drug-like properties. Additionally, more extensive toxicological evaluations are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 5-Pyrimidinecarbonitrile, 4-amino-2-(trichloromethyl)- (CAS: 112884-83-0) represents a versatile scaffold with significant potential in both oncology and infectious disease therapeutics. Ongoing research efforts are focused on addressing its current limitations while exploring new applications. The compound's unique mechanism of action and broad-spectrum activity make it a valuable candidate for further investigation in the quest for novel and effective treatments.